Cas no 5949-29-1 (Citric acid monohydrate)

Citric acid monohydrate Properties

Names and Identifiers

• 2-Hydroxypropane-1,2,3-tricarboxylic acid hydrate
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, monohydrate
• 2,3-propanetricarboxylicacid,2-hydroxy-monohydrate
• citric
• Citric acid hydrate
• Citronensαure-hydrat
• CitronensαureMonohydrat
• Citric acid
• Citric acid monohydrate
• ACETONE 300
• ACETONE 5000
• ACETONE D
• ACETONUM
• citric acid hydride
• citric acid monohydrate powder
• EXTRAN AP 22
• FEMA 3326
• METHYL KETONE
• monohydrate citric acid
• PROPANONE
• 1,2,3-Propanetricarboxylicacid,2-hydroxy-,monohydrate
• Citricacidhydrate
• CITRIC ACID, MONOHYDRATE
• 2968PHW8QP
• citrate
• SBB068612
• AK142751
• Acidum citricum monohydricum
• Citric acid monohydrate [USP]
• Citric acid monohydrate (USP)
• Citric acid monohydrate, 99+%, ACS reagent
• Citric acid monohydrate, 99.5%, for analysis
• 2-hydroxypropane-1,2,3-tricarboxylic acid;hydrate
• Citric acid monohydrate,99%
• +Expand

• MDL： MFCD00149972
• InChIKey： YASYEJJMZJALEJ-UHFFFAOYSA-N
• Inchi： 1S/C6H8O7.H2O/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);1H2
• SMILES： O([H])C(C(=O)O[H])(C([H])([H])C(=O)O[H])C([H])([H])C(=O)O[H].O([H])[H]

Computed Properties

• Exact Mass: 210.03800
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 210.03756727 g/mol
• Heavy Atom Count: 14
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 133
• Molecular Weight: 210.14

Experimental Properties

• LogP: -1.31280
• PSA: 141.36000
• Merck: 14,2326
• Refractive Index: n20/D 1.359(lit.)
• Water Partition Coefficient: 1630 g/L (20 ºC)
• Boiling Point: 56 °C760 mm Hg(lit.)
• Melting Point: 135-152 ºC
• Vapor Pressure: 184 mm Hg ( 20 °C)
• Flash Point: Fahrenheit: 343.4 ° f < br / > Celsius: 173 ° C < br / >
• Solubility: H2O: soluble54% (w/w) at 10°C (Citric acid in water)
• Color/Form: It is colorless translucent crystal or white powder. Odorless and sour. Anhydrous substances can be weathered in dry air
• PH: 1.85 (50g/l, H2O, 25℃)
• Stability/Shelf Life: Stable. Incompatible with oxidizing agents, bases, reducing agents, nitrates.
• Solubility: It is soluble in water (2090g/l monohydrate, 25 ℃; 592g/l anhydrous substance, 20 ℃; the pH value of 1% solution is 2.31) and ethanol, insoluble in benzene, slightly soluble in ether.
• Sensitiveness: Hygroscopic
• Density: 1.54

Citric acid monohydrate Security Information

• Symbol: GHS05 GHS07
• RTECS：GE7810000
• WGK Germany：1
• Safety Term：S26;S37/39
• Safety Instruction： S9-S16-S26-S37/39-S36/37/39
• Packing Group：I; II; III
• Packing Group：I; II; III
• Risk Phrases：R36/37/38; R41
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1090 3/PG 2
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Storage Condition：Store at room temperature
• Risk Phrases： 36
• Signal Word：Danger
• TSCA：Yes

Citric acid monohydrate Customs Data

• HS CODE：2918140000
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters